Cas no 2415547-76-9 (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-amine)

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-amine structure
2415547-76-9 structure
Product Name:4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-amine
CAS No:2415547-76-9
MF:C12H22BNO2
MW:223.11958360672
MDL:MFCD29110742
CID:5686631
PubChem ID:148510775
Update Time:2023-11-27

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2415547-76-9
    • EN300-21663032
    • 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-amine
    • 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-amine
    • 3-Cyclohexen-1-amine, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-amine
    • MDL: MFCD29110742
    • Inchi: 1S/C12H22BNO2/c1-11(2)12(3,4)16-13(15-11)9-5-7-10(14)8-6-9/h5,10H,6-8,14H2,1-4H3
    • InChI Key: MMLUVSURLSQGNK-UHFFFAOYSA-N
    • SMILES: O1B(C2=CCC(CC2)N)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 223.1743591g/mol
  • Monoisotopic Mass: 223.1743591g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.5Ų

Experimental Properties

  • Density: 1.00±0.1 g/cm3(Predicted)
  • Boiling Point: 263.5±50.0 °C(Predicted)
  • pka: 10.32±0.40(Predicted)

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-21663032-0.05g
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-amine
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Enamine
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Enamine
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$671.0 2023-09-16
Enamine
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